Cas no 19683-98-8 (1-Oxaspiro[2.5]octan-6-one,4-hydroxy-5-methoxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-buten-1-yl)-2-oxiranyl]-,(3S,4R,5S)-)

• Product Name: 1-Oxaspiro[2.5]octan-6-one,4-hydroxy-5-methoxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-buten-1-yl)-2-oxiranyl]-,(3S,4R,5S)-
• CAS No: 19683-98-8
• MF: C₁₆H₂₄O₅
• MW: 296.358765602112
• CID: 180237
• PubChem ID: 10957430
• Update Time: 2025-04-19

1-Oxaspiro[2.5]octan-6-one,4-hydroxy-5-methoxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-buten-1-yl)-2-oxiranyl]-,(3S,4R,5S)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octan-6-one,4-hydroxy-5-methoxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-buten-1-yl)-2-oxiranyl]-,(3S,4R,5S)-
• ovalicin
• (-)-ovalicine
• 7-hydroxy-8-methoxy-7-[2-methyl-3-(3-methylbut-2-enyl)oxiran-2-yl]-4-oxaspiro[2.5]octan-2-one
• Graphinone
• SL-1846
• (3S)-4β-[(2S,3R)-2-Methyl-3-(3-methyl-2-butenyl)oxiranyl]-4α-hydroxy-5α-methoxy-1-oxaspiro[2.5]octan-6-one
• (3S)-4α-Hydroxy-4-[(2S)-2-methyl-3β-(3-methyl-2-butenyl)oxirane-2α-yl]-5α-methoxy-1-oxaspiro[2.5]octane-6-one
• CS-0904954
• (3S,4R,5S)-4-Hydroxy-5-methoxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-buten-1-yl)-2-oxiranyl]-1-oxaspiro[2.5]octan-6-one
• XBF6GMZ9TW
• CHEMBL562231
• BDBM50295172
• HY-156959
• SCHEMBL15624476
• (-)-Ovalicin
• 1-Oxaspiro(2,5)octan-6-one, 4-(1,2-epoxy-1,5-dimethyl-4-hexenyl)-4-hydroxy-5-methoxy-, (1S,2R,3S,4R,5S)-(-)-
• (3S,4R,5S)-4-hydroxy-5-methoxy-4-[(2S,3R)-2-methyl-3-(3-methylbut-2-enyl)oxiran-2-yl]-1-oxaspiro[2.5]octan-6-one
• UNII-XBF6GMZ9TW
• 19683-98-8
• 1-Oxaspiro[2.5]octan-6-one, 4-hydroxy-5-methoxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-buten-1-yl)-2-oxiranyl]-, (3S,4R,5S)-
• 4-Hydroxy-5-methoxy-4-[(2S,3R)-2-methyl-3-(3-methyl-but-2-enyl)-oxiranyl]-1-oxa-spiro[2.5]octan-6-one
• 1-Oxaspiro[2.5]octan-6-one, 4-hydroxy-5-methoxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-butenyl)oxiranyl]-, (3S,4R,5S)-
• 1-Oxaspiro[2.5]octan-6-one, 4-(1,2-epoxy-1,5-dimethyl-4-hexenyl)-4-hydroxy-5-methoxy-, (1S,2R,3S,4R,5S)-(-)-
• MLS002920529
• SMR001798118
• MLSMR
• OVALICINE SUBST.

• Inchi： 1S/C16H24O5/c1-10(2)5-6-12-14(3,21-12)16(18)13(19-4)11(17)7-8-15(16)9-20-15/h5,12-13,18H,6-9H2,1-4H3/t12-,13-,14+,15+,16+/m1/s1
• InChI Key： NESRXFGQJARQNM-OWYFMNJBSA-N
• SMILES： O1[C@H](C/C=C(\C)/C)[C@@]1(C)[C@]1([C@@H](C(CC[C@@]21CO2)=O)OC)O

Computed Properties

• Exact Mass: 296.16200
• Monoisotopic Mass: 296.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.21
• Boiling Point: 447.5°Cat760mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.538
• PSA: 71.59000
• LogP: 1.37820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols